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Compound of Interest

Compound Name: CPTH2 hydrochloride

Cat. No.: B2653799 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, step-by-step

information for the proper disposal of CPTH2 hydrochloride, a potent histone

acetyltransferase (HAT) inhibitor. By ensuring safe laboratory practices, we aim to be your

trusted partner in scientific discovery, providing value that extends beyond the product itself.

According to its Safety Data Sheet (SDS), CPTH2 hydrochloride is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[1] However, responsible

chemical management in a laboratory setting necessitates a structured approach to its

disposal.

Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal.
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Property Value

Synonym
2-[4-(4-chlorophenyl)-2-thiazolyl]hydrazone-

cyclopentanone, monohydrochloride[1]

CAS Number 2108899-91-6[1]

Molecular Formula C₁₄H₁₅Cl₂N₃S[2][3]

Molecular Weight 328.26[2][3]

Appearance Crystalline solid[4]

Solubility

DMF: 5 mg/ml, DMSO: 16 mg/ml, Ethanol: 5

mg/ml, DMSO:PBS (pH 7.2) (1:2): 0.30 mg/ml[3]

[5]

Flammability Product is not flammable[1]

Stability Stable. Avoid strong oxidizing agents.[1]

Hazard Ratings
NFPA: Health = 0, Fire = 0, Reactivity = 0;

HMIS: Health = 0, Fire = 0, Reactivity = 0[1]

Step-by-Step Disposal Protocol
While the SDS for CPTH2 hydrochloride suggests that smaller quantities can be disposed of

with household waste, adopting a more rigorous laboratory disposal procedure is

recommended to ensure maximum safety and compliance with institutional policies.[1]

1. Personal Protective Equipment (PPE):

Always wear standard laboratory attire, including a lab coat, safety glasses, and gloves,

when handling any chemical.

2. For Small, Uncontaminated Quantities (typically < 1 gram):

Solid Waste:

Ensure the CPTH2 hydrochloride is in a sealed, clearly labeled container. The label

should include the full chemical name.
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This primary container should then be placed in a secondary, larger container designated

for non-hazardous laboratory waste.

Dispose of this secondary container according to your institution's guidelines for non-

hazardous solid waste.

Aqueous Solutions:

While the substance has no specific environmental hazards listed, it is prudent to avoid

direct drain disposal.[1]

Absorb the liquid onto an inert material (e.g., vermiculite, sand).

Treat the absorbed material as solid waste, as described above.

3. For Larger Quantities or Contaminated Waste:

Any CPTH2 hydrochloride waste that is mixed with hazardous solvents or other regulated

chemicals must be treated as hazardous waste.

Collect the waste in a designated, sealed, and clearly labeled hazardous waste container.

Follow your institution's established procedures for hazardous waste pickup and disposal.

4. Decontamination of Empty Containers:

Triple-rinse the empty container with a suitable solvent in which CPTH2 hydrochloride is

soluble (e.g., ethanol, DMSO).[3][5]

Collect the first rinse as chemical waste. Subsequent rinses can typically be disposed of

down the drain with copious amounts of water, provided your institutional guidelines permit it.

After rinsing and air-drying, the container can be disposed of as regular laboratory glass or

plastic waste.

Disposal Decision Workflow
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The following diagram outlines the logical steps for determining the appropriate disposal route

for CPTH2 hydrochloride waste.

Start: CPTH2 Hydrochloride Waste

Small Quantity (<1g) and Uncontaminated?

Is it a Solid or Solution?

Yes

Collect in Designated Hazardous Waste Container.
Follow Institutional Protocol.

No

Seal in Labeled Container.
Dispose as Non-Hazardous Lab Waste.

Solid

Absorb on Inert Material.
Treat as Solid Waste.

Solution

End of Disposal Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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